Cas no 957194-13-7 (7-Iodo-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine)
7-Iodo-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine Chemical and Physical Properties
Names and Identifiers
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- 7-iodo-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine
- Pyrido[2,3-b]pyrazine, 1,2,3,4-tetrahydro-7-iodo-
- 7-Iodo-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine
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- MDL: MFCD22199691
- Inchi: 1S/C7H8IN3/c8-5-3-6-7(11-4-5)10-2-1-9-6/h3-4,9H,1-2H2,(H,10,11)
- InChI Key: GOPBNVRSDVQXSZ-UHFFFAOYSA-N
- SMILES: IC1C=NC2=C(C=1)NCCN2
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 142
- XLogP3: 1.6
- Topological Polar Surface Area: 37
7-Iodo-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM375130-1g |
7-iodo-1H,2H,3H,4H-pyrido[2,3-b]pyrazine |
957194-13-7 | 95%+ | 1g |
$406 | 2024-07-18 | |
| Alichem | A029192242-1g |
7-Iodo-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine |
957194-13-7 | 97% | 1g |
$375.95 | 2023-08-31 | |
| eNovation Chemicals LLC | D532732-5g |
7-Iodo-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine |
957194-13-7 | 98% | 5g |
$1480 | 2024-08-03 | |
| eNovation Chemicals LLC | D532732-10g |
7-Iodo-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine |
957194-13-7 | 98% | 10g |
$1850 | 2024-08-03 | |
| eNovation Chemicals LLC | D532732-25g |
7-Iodo-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine |
957194-13-7 | 98% | 25g |
$2360 | 2024-08-03 | |
| eNovation Chemicals LLC | D532732-5g |
7-Iodo-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine |
957194-13-7 | 98% | 5g |
$1480 | 2025-02-19 | |
| eNovation Chemicals LLC | D532732-10g |
7-Iodo-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine |
957194-13-7 | 98% | 10g |
$1850 | 2025-02-19 | |
| eNovation Chemicals LLC | D532732-25g |
7-Iodo-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine |
957194-13-7 | 98% | 25g |
$2360 | 2025-02-19 | |
| Crysdot LLC | CD11003317-1g |
7-Iodo-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine |
957194-13-7 | 97% | 1g |
$451 | 2024-07-19 | |
| eNovation Chemicals LLC | D532732-10g |
7-Iodo-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine |
957194-13-7 | 98% | 10g |
$1850 | 2025-03-01 |
7-Iodo-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
Additional information on 7-Iodo-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine
Introduction to 7-Iodo-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine (CAS No. 957194-13-7)
7-Iodo-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine (CAS No. 957194-13-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a tetrahydropyrido[2,3-b]pyrazine core and an iodine substituent at the 7-position. The combination of these structural features endows the compound with a range of biological activities and potential therapeutic applications.
The tetrahydropyrido[2,3-b]pyrazine scaffold is a privileged structure in medicinal chemistry due to its ability to modulate various biological targets. The introduction of an iodine substituent at the 7-position further enhances the compound's pharmacological profile by altering its electronic and steric properties. This modification can influence the compound's binding affinity to specific receptors and enzymes, making it a valuable tool in drug discovery and development.
Recent studies have highlighted the potential of 7-Iodo-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antitumor activity against several cancer cell lines. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival. Additionally, the compound has demonstrated promising neuroprotective effects in preclinical models of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.
In the context of central nervous system (CNS) disorders, 7-Iodo-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine has been investigated for its ability to modulate neurotransmitter systems. Studies have shown that it can interact with serotonin and dopamine receptors, potentially offering therapeutic benefits for conditions such as depression and anxiety disorders. The compound's ability to cross the blood-brain barrier further enhances its utility in CNS drug development.
The synthetic accessibility of 7-Iodo-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been developed to efficiently produce this compound on both small and large scales. These methods typically involve multi-step processes that include cyclization reactions and functional group manipulations. The availability of these synthetic protocols facilitates the exploration of structure-activity relationships (SAR) studies and the optimization of lead compounds for clinical development.
Clinical trials are currently underway to evaluate the safety and efficacy of 7-Iodo-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine in human subjects. Preliminary results from Phase I trials have indicated a favorable safety profile with minimal adverse effects observed at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials and ultimately bringing it to market as a novel therapeutic agent.
In conclusion, 7-Iodo-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine (CAS No. 957194-13-7) represents a promising candidate in the development of new drugs for various medical conditions. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a significant role in advancing medical treatments and improving patient outcomes.
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